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Introduction

WBC100, also known as 14-D-Valine-TPL, is a potent, selective, and orally active small
molecule degrader of the c-Myc oncoprotein.[1][2] The c-Myc oncogene is implicated in a
majority of human cancers and is frequently associated with poor clinical outcomes, making it a
critical therapeutic target.[3][4] WBC100 functions as a "molecular glue," inducing the
degradation of c-Myc, thereby inhibiting the growth of cancer cells where c-Myc is
overexpressed.[2][3] These notes provide essential information and protocols for the
preparation of WBC100 stock solutions for both in vitro and in vivo research applications.

Mechanism of Action

WBC100 selectively targets the c-Myc protein for degradation.[5] It binds to the nuclear
localization signal 1 (NLS1)—-Basic—nuclear localization signal 2 (NLS2) region of c-Myc.[3][5]
This binding facilitates the recruitment of the E3 ubiquitin ligase CHIP, which polyubiquitinates
the c-Myc protein.[2][3] The ubiquitinated c-Myc is then recognized and degraded by the 26S
proteasome, leading to a rapid reduction in cellular c-Myc levels and subsequently inducing
apoptosis in cancer cells.[3][5] This targeted degradation is highly selective for c-Myc, with
minimal impact on other proteins such as XPB, Rpb1, and STAT3.[3][6]
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Physicochemical and Handling Data

All quantitative data regarding WBC100's properties, solubility, and storage are summarized in
the tables below for easy reference.

Table 1. Physicochemical Properties of WBC100

Property Value Reference
CAS Number 2095780-08-6 [6][7]
Molecular Formula C25H33NO7 [61[7]
Molecular Weight 459.53 g/mol [6]
Appearance Solid Powder [5]
) N 100 mg/mL (217.61 mM) in
In Vitro Solubility [6]
DMSO

| In Vivo Formulation Solubility] 2.5 mg/mL (5.44 mM) in various vehicles |[1][6] |

Table 2: Storage and Stability of WBC100

Storage )

Form Shelf Life Reference
Temperature

Solid Powder -20°C 3 years [6]
4°C 2 years [6]

In Solvent -80°C 6 months [1][6]

| | -20°C | 1 month |[1][6] |

Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock Solution for In Vitro Use
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This protocol describes the preparation of a 100 mM stock solution in DMSO, suitable for most
cell-based assays.

Materials:

WBC100 solid powder

Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (water bath or probe)

Procedure:

o Preparation: Work in a chemical fume hood and wear appropriate Personal Protective
Equipment (PPE), including gloves, lab coat, and safety glasses.

» Weighing: Accurately weigh the desired amount of WBC100 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 4.595 mg of WBC100.

o Dissolution: Add the calculated volume of DMSO to the vial containing the WBC100 powder.

e Mixing: Vortex the solution vigorously for 1-2 minutes. If the compound does not fully
dissolve, sonicate the solution in a water bath for 10-30 minutes.[6][8] Visually inspect the
solution to ensure there are no visible particles. The solution should be clear.

» Aliquoting: To avoid repeated freeze-thaw cycles which can inactivate the product, aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

o Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][6]

Protocol 2: Preparation of Working Solution for In Vivo Administration
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This protocol details the preparation of a 2.5 mg/mL WBC100 solution for oral administration in
animal models, using a common solvent vehicle.

Materials:

WBC100 solid powder

e DMSO

« PEG300

e Tween-80

e Saline (0.9% NacCl in sterile water)

o Sterile conical tubes or vials

o Calibrated pipettes and sterile tips

e \ortex mixer

e Sonicator

Procedure:

o Safety: Perform all steps in a chemical fume hood using appropriate PPE.

o Prepare High-Concentration DMSO Stock: First, prepare a concentrated stock of WBC100 in
DMSO (e.g., 25 mg/mL).

e Solvent Addition (Sequential): For the final 2.5 mg/mL working solution, the vehicle
composition is typically 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1][6] To
prepare 1 mL of the final solution, follow these steps in order: a. To 400 pL of PEG300, add
100 pL of the 25 mg/mL WBC100 DMSO stock. Mix thoroughly by vortexing.[1] b. Add 50 pL
of Tween-80 to the mixture and vortex until the solution is homogeneous.[1] c. Add 450 pL of
saline to bring the total volume to 1 mL. Vortex again to ensure complete mixing.[1]
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o Dissolution Assistance: If any precipitation occurs, use sonication and/or gentle warming
(37°C) to achieve a clear solution.[1][8]

e Administration: Use the freshly prepared solution for animal dosing. This formulation is
intended for immediate use.

Visualizations

Diagram 1: WBC100 Mechanism of Action

The following diagram illustrates the signaling pathway through which WBC100 induces the
degradation of the c-Myc oncoprotein.
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WBC100 induces c-Myc degradation via the ubiquitin-proteasome pathway.

Diagram 2: Experimental Workflow for In Vivo Solution Preparation

This workflow diagram outlines the sequential steps for preparing a WBC100 formulation
suitable for in vivo studies.
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Start: Prepare Vehicle Components
(DMSO, PEG300, Tween-80, Saline)

Step 1: Create concentrated stock
(e.g., 25 mg/mL WBC100 in DMSO)

:

Step 2: Add 10% volume of
WBC100 stock to 40% volume PEG300

:

Vortex/Sonicate
until clear

'

Step 3: Add 5% volume Tween-80

Vortex to mix )

:

Step 4: Add 45% volume Saline
to reach final concentration

Vortex to mix )

Final Solution (2.5 mg/mL)
Ready for administration

Click to download full resolution via product page

Sequential workflow for preparing WBC100 in vivo dosing solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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